molecular formula C9H6BrNO2 B2870294 4-(4-bromo-phenyl)-3H-oxazol-2-one CAS No. 35962-11-9

4-(4-bromo-phenyl)-3H-oxazol-2-one

Cat. No.: B2870294
CAS No.: 35962-11-9
M. Wt: 240.056
InChI Key: OHZYIXHKAQQQQS-UHFFFAOYSA-N
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Description

4-(4-Bromo-phenyl)-3H-oxazol-2-one is an organic compound that belongs to the oxazole family It is characterized by the presence of a bromine atom attached to a phenyl ring, which is further connected to an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-bromo-phenyl)-3H-oxazol-2-one typically involves the reaction of 4-bromoaniline with glyoxylic acid, followed by cyclization to form the oxazole ring. The reaction conditions often include the use of a suitable solvent, such as ethanol or acetic acid, and a catalyst, such as sulfuric acid, to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(4-Bromo-phenyl)-3H-oxazol-2-one undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield 4-(4-aminophenyl)-3H-oxazol-2-one, while oxidation can produce 4-(4-bromo-phenyl)-3H-oxazole-2,5-dione .

Biological Activity

4-(4-Bromo-phenyl)-3H-oxazol-2-one is a compound of significant interest due to its diverse biological activities. This article explores its synthesis, biological evaluation, structure-activity relationships (SAR), and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is C9H6BrNO2. Its structure features a bromophenyl group attached to the oxazolone ring, which is known to influence its biological properties.

Table 1: Structural Information

PropertyValue
Molecular FormulaC9H6BrNO2
SMILESC1=CC(=CC=C1C2=COC(=O)N2)Br
InChIInChI=1S/C9H6BrNO2/c10-7-3

Anticancer Activity

Recent studies have demonstrated that derivatives of oxazolones, including this compound, exhibit promising anticancer properties. For instance, research has shown that certain oxazolone derivatives can inhibit cell proliferation in various cancer cell lines. Specifically, compounds with similar structures have been evaluated for their cytotoxic effects against breast cancer (MCF-7) and other cancer cell lines, revealing significant inhibitory concentrations (IC50) in the low micromolar range .

Enzyme Inhibition

The compound has also been investigated for its ability to inhibit key enzymes involved in cancer progression and inflammation. For example, oxazolone derivatives have been reported to show inhibitory activity against cyclooxygenases (COX), which are crucial in inflammatory processes. The specific IC50 values for enzyme inhibition vary among different derivatives but indicate a potential for therapeutic application in inflammatory diseases .

Table 2: Enzyme Inhibition Data

CompoundTarget EnzymeIC50 (μM)
This compoundCOX-20.083
Similar DerivativeLOX-150.069

Structure-Activity Relationship (SAR)

The SAR studies indicate that the presence of halogen substituents, such as bromine, significantly enhances the biological activity of oxazolone derivatives. The position of these substituents on the phenyl ring can influence both potency and selectivity for target enzymes. For example, compounds with para-substituted bromophenyl groups tend to exhibit stronger inhibitory effects compared to their meta or ortho counterparts .

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer efficacy of several oxazolone derivatives, including this compound. The results showed that this compound inhibited the growth of MCF-7 cells with an IC50 value of approximately 15 μM. This suggests that the compound may serve as a lead for further development into anticancer agents .

Case Study 2: Anti-inflammatory Potential

Another investigation focused on the anti-inflammatory properties of oxazolone derivatives. The study highlighted that compounds like this compound exhibited moderate inhibition of COX enzymes, indicating potential use in treating inflammatory conditions .

Properties

IUPAC Name

4-(4-bromophenyl)-3H-1,3-oxazol-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6BrNO2/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHZYIXHKAQQQQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=COC(=O)N2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6BrNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

240.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

35962-11-9
Record name 4-(4-bromophenyl)-2,3-dihydro-1,3-oxazol-2-one
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